N-cyclohexyl-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

• IUPAC Name: N-cyclohexyl-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C16H21N3O2S/c20-15(18-13-5-2-1-3-6-13)12-22-16-17-8-9-19(16)11-14-7-4-10-21-14/h4,7-10,13H,1-3,5-6,11-12H2,(H,18,20)
• InChI Key: DVCVTMYOSZKQBN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC=CN2CC3=CC=CO3
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

The compound “N-cyclohexyl-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide” is a complex organic molecule. It contains a cyclohexyl group, a furan ring, an imidazole ring, and a sulfanylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The cyclohexyl group is a six-membered carbon ring, the furan is a five-membered ring with four carbons and one oxygen, the imidazole is a five-membered ring with three carbons and two nitrogens, and the sulfanylacetamide group contains a sulfur atom linked to an acetamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and interactions of its functional groups. These could include factors like polarity, solubility, stability, and reactivity.

Scientific Research Applications

Synthetic Applications

Heterocyclic Compound Synthesis : Compounds incorporating the sulfamoyl moiety, similar in structure to N-cyclohexyl-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide, have been synthesized for use as antimicrobial agents. These studies involve the creation of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives, demonstrating the compound's utility in generating a wide variety of heterocyclic compounds with potential biological activities (Darwish et al., 2014).

Metal-Free Organic Synthesis : Research on similar compounds has led to the development of efficient, metal-free synthetic methods for creating sulfonylated furan or imidazo[1,2-a]pyridine derivatives. These methods are noted for their excellent functional group tolerance and efficiency, highlighting the broader applicability of this compound in organic synthesis (Cui et al., 2018).

Biomedical Research

Angiogenesis Inhibition : Analogues of compounds structurally related to this compound have been synthesized and evaluated for their potential as inhibitors of angiogenesis. These compounds, similar in structure and function, offer insights into the design of new therapeutic agents targeting angiogenesis-related diseases (Braud et al., 2003).

Safety and Hazards

Without specific information on this compound, it’s difficult to provide accurate safety and hazard information. As with any chemical compound, appropriate safety precautions should be taken when handling and storing to prevent exposure and ensure safety.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities and can interact with various biological targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds due to the presence of nitrogen atoms in the imidazole ring .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .